Cas no 2229377-99-3 (2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 2229377-99-3
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 6243009
• PubChem ID: 165833559
• Update Time: 2025-06-27

2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• EN300-1878156
• 2229377-99-3

• Inchi： 1S/C11H11N3O3/c15-10(11(16)17)6-8-7-14(13-12-8)9-4-2-1-3-5-9/h1-5,7,10,15H,6H2,(H,16,17)
• InChI Key： HXJKXXFVCOKZFJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Additional information on 2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid

Compound CAS No 2229377-99-3: 2-Hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic Acid

The compound with CAS No 2229377-99-3, known as 2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structure and potential biological activities.

The molecular structure of this compound is characterized by a propanoic acid backbone with a hydroxyl group at the second carbon and a substituted triazole ring at the third carbon position. The triazole ring is further substituted with a phenyl group, which introduces aromaticity and potentially enhances the molecule's stability and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the triazole ring in 2-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid suggests potential hydrogen bonding capabilities, which could be crucial for its interaction with biological targets.

One of the most promising aspects of this compound is its ability to modulate cellular signaling pathways involved in inflammation and cancer progression. For instance, research has shown that similar triazole-containing compounds can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes.

In addition to its anti-inflammatory properties, 2-hydroxy-related compounds have also been explored for their potential as anticancer agents. The hydroxyl group in this molecule may play a role in redox reactions within cancer cells, potentially inducing oxidative stress and apoptosis.

The synthesis of cas no 2229377-based compounds has been optimized through various methodologies, including click chemistry approaches that leverage the reactivity of azides and alkynes to form stable triazole rings efficiently.

Preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration in therapeutic applications.

Moreover, computational modeling studies have provided insights into the molecular interactions of propanoic acid-based compounds with target proteins, revealing key residues responsible for binding affinity and selectivity.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's mechanisms of action and its therapeutic potential.

In conclusion, CAS No 2229377-based compounds like propanoic acid derivative represent a promising class of molecules with diverse biological activities that warrant further investigation in both basic research and translational medicine.